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Compound of Interest

Compound Name: ORG 33628

Cat. No.: B1677477 Get Quote

This guide provides best practices for the long-term storage of ORG 33628, a potent and

selective progesterone receptor modulator (SPRM). Adherence to these guidelines is crucial for

maintaining the compound's integrity, ensuring experimental reproducibility, and maximizing its

shelf-life for research in areas such as contraception and gynecological disorders.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for storing solid ORG 33628?

For long-term stability of solid ORG 33628, it is recommended to store the compound at or

below -20°C. While some steroid-like compounds are stable at 4°C for shorter periods, storage

at -20°C or lower significantly minimizes the risk of degradation over time.

Q2: How should I store ORG 33628 once it is dissolved in a solvent?

Stock solutions of ORG 33628 should be stored at -80°C for optimal long-term stability, which

can extend up to six months or longer. For shorter periods, typically up to one month, storage

at -20°C is also acceptable. It is crucial to use airtight containers to prevent solvent evaporation

and contamination.

Q3: Is ORG 33628 sensitive to light?

Yes, like many complex organic molecules, ORG 33628 may be sensitive to light. To prevent

photodegradation, always store the solid compound and its solutions in amber or opaque vials.
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If clear vials are used, they should be stored in a light-blocking container or a dark

environment.

Q4: What are the signs of ORG 33628 degradation?

Visual signs of degradation in solid ORG 33628 can include a change in color or the

appearance of clumping. For solutions, precipitation upon thawing or a change in color may

indicate degradation or contamination. If degradation is suspected, it is advisable to perform

analytical validation (e.g., via HPLC) before use.

Q5: Which solvents are suitable for dissolving and storing ORG 33628?

The choice of solvent will depend on the specific experimental requirements. However, for

creating stock solutions for long-term storage, dimethyl sulfoxide (DMSO) is a common choice.

It is important to use anhydrous-grade solvents to minimize moisture-related degradation.

Always refer to the manufacturer's product datasheet for recommended solvents.
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Issue Potential Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify storage conditions

(temperature, light exposure).

If degradation is suspected,

use a fresh vial of the

compound. Perform a quality

control check on the

compound if possible.

Difficulty dissolving the

compound

The compound may have

degraded or absorbed

moisture.

Ensure the correct solvent is

being used. Gentle warming or

sonication may aid dissolution.

If the compound still does not

dissolve, it may be degraded

and should be discarded.

Precipitate forms in the

solution upon thawing

The solution may be

supersaturated, or the

compound has degraded.

Allow the vial to warm to room

temperature before opening to

prevent condensation. Gently

vortex the solution to

redissolve the precipitate. If

the precipitate persists, it may

indicate degradation.

Visible change in the

appearance of the solid

compound

Potential degradation or

contamination.

Do not use the compound.

Contact the supplier for a

replacement or guidance.
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Form Temperature Duration Container
Additional

Notes

Solid -20°C or below ≥ 4 years

Tightly sealed,

amber or opaque

vial

Protect from light

and moisture.

In Solution (e.g.,

in DMSO)
-80°C Up to 6 months

Airtight, amber or

opaque vial

Use anhydrous

solvent. Aliquot

to avoid repeated

freeze-thaw

cycles.

In Solution (e.g.,

in DMSO)
-20°C Up to 1 month

Airtight, amber or

opaque vial

Use anhydrous

solvent. Aliquot

to avoid repeated

freeze-thaw

cycles.

Experimental Protocols
Protocol for Preparing a Stock Solution of ORG 33628

Acclimatization: Allow the vial of solid ORG 33628 to equilibrate to room temperature for at

least 20-30 minutes before opening. This prevents condensation of atmospheric moisture

onto the compound.

Weighing: In a controlled environment (e.g., a chemical fume hood), accurately weigh the

desired amount of the compound.

Dissolution: Add the appropriate volume of anhydrous-grade solvent (e.g., DMSO) to the

solid to achieve the desired stock concentration.

Solubilization: Ensure complete dissolution by vortexing or gentle sonication.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in airtight,

light-protected vials. Store immediately at the recommended temperature (-20°C or -80°C).
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Caption: Experimental workflow from storage to use of ORG 33628.
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Caption: Troubleshooting logic for inconsistent experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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